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Compound of Interest

2-(4-chloro-1H-pyrazol-1-
Compound Name:

yl)acetohydrazide
CAS No.: 934175-20-9
Cat. No.: B2489862

Get Quote

Executive Summary & Chemical Rationale

The pyrazolyl acetohydrazide moiety represents a privileged scaffold in the design of next-
generation agrochemicals. Structurally, it serves as a robust pharmacophore capable of dual-
mode action: acting as a hydrogen-bonding donor/acceptor system essential for enzyme
binding (e.g., Succinate Dehydrogenase) and as a versatile linker for fragment-based drug
design (FBDD).

Unlike rigid pyrazole amides (e.g., Fluxapyroxad), the acetohydrazide linker (-CH2-CO-NH-
NH2) introduces a degree of flexibility and a unique electronic profile. This allows for the
precise orientation of lipophilic tails into hydrophobic pockets of target enzymes, particularly in
fungal pathogens and plant viruses.

Key Applications:

» Fungicides: High-affinity inhibition of the Succinate Dehydrogenase (SDH) complex
(Complex II).[1]
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 Antivirals: Inhibition of Tobacco Mosaic Virus (TMV) coat protein assembly.

» Bactericides: Disruption of bacterial cell wall synthesis in Xanthomonas species.

Chemical Synthesis & Optimization

To utilize this scaffold, researchers must first master the synthesis of the core acetohydrazide
intermediate. This protocol ensures high yield and purity, minimizing the formation of di-
substituted hydrazine byproducts.

Protocol A: Synthesis of Pyrazolyl Acetohydrazide
Precursors

Objective: Synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide. Scale: 10 mmol basis.

Reagents:

3,5-Dimethylpyrazole (CAS: 67-51-6)

Ethyl chloroacetate

Potassium Carbonate (

, anhydrous)

Hydrazine Hydrate (80% aqueous solution)

Solvents: Acetone, Ethanol (absolute)

Step-by-Step Methodology:

» N-Alkylation (Esterification):

o Dissolve 3,5-dimethylpyrazole (0.96 g, 10 mmol) in dry acetone (30 mL).

o Add anhydrous

(1.66 g, 12 mmol) and stir at room temperature for 15 minutes to facilitate deprotonation.
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o Add ethyl chloroacetate (1.22 g, 10 mmol) dropwise over 10 minutes.

o Critical Step: Reflux the mixture at 60°C for 6—8 hours. Monitor via TLC (Hexane:EtOAc
3:1) until the starting pyrazole disappears.

o Filter off the inorganic salts while hot. Evaporate the solvent under reduced pressure to
yield the intermediate ester (Ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetate).

o Hydrazinolysis (Hydrazide Formation):
o Dissolve the crude ester in absolute ethanol (20 mL).
o Add Hydrazine Hydrate (5 mL, excess) slowly to the stirring solution.

o Reaction Control: Reflux at 80°C for 4—-6 hours. The excess hydrazine prevents the
formation of the symmetrical dimer.

o Cool the solution to 0°C. The product typically precipitates as white/off-white crystals.
o Filter and wash with cold ethanol (2 x 5 mL). Recrystallize from ethanol if necessary.
Validation:
 Yield: Expected >85%.
e Melting Point: 168-170°C (Lit. value check required).
e |IR: Look for doublet peaks at 3300—-3200 cm~1 (
) and strong carbonyl stretch at 1670 cm~1 (
).

Visualization: Synthetic Pathway
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Figure 1: Synthetic route for generating the pyrazolyl acetohydrazide core, the precursor for
bioactive agrochemicals.[2]

Application 1: Fungicide Development (SDH
Inhibition)

Pyrazolyl acetohydrazides are potent Succinate Dehydrogenase Inhibitors (SDHIs).[3][4] They
function by binding to the ubiquinone-binding pocket (Q-site) of Complex Il in the mitochondrial
electron transport chain.

Target Pathogens:Rhizoctonia solani (Rice Sheath Blight), Fusarium graminearum, Botrytis
cinerea.[3]

Protocol B: In Vitro Antifungal Assay (Poisoned Food
Technique)

Rationale: This assay determines the EC50 (Effective Concentration for 50% inhibition) of the
synthesized compounds against specific phytopathogenic fungi.[3]

Materials:
o Potato Dextrose Agar (PDA)
e Test Compounds (dissolved in DMSO)

e Fungal mycelial disks (5 mm diameter)
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» Positive Control: Boscalid or Fluxapyroxad
Procedure:
o Media Preparation: Sterilize PDA media and cool to 50°C.

» Dosing: Add the test compound stock solution to the molten agar to achieve final
concentrations of 100, 50, 25, 12.5, 6.25, and 0 pg/mL. Ensure final DMSO concentration is
<0.5%.

e Plating: Pour the medicated agar into Petri dishes (90 mm) and allow to solidify.

 Inoculation: Place a 5 mm mycelial disk (taken from the periphery of a 4-day-old culture)
face-down in the center of the plate.

o |ncubation: Incubate at 25 + 1°C in the dark.

o Measurement: Measure the colony diameter (cross-method) when the control plate reaches
3/4 growth (typically 48—72 hours).

Data Analysis: Calculate inhibition rate (
):

Where

is the diameter of the control and

is the diameter of the treated colony.

Comparative Data (Representative Literature Values):
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Potency vs.
Compound Target Fungus EC50 (pg/mL)
Control
Pyrazolyl ) ) ) ] )
_ Rhizoctonia solani 0.27 Superior to Boscalid
Acetohydrazide (6w)
Boscalid (Control) Rhizoctonia solani 0.94 Baseline
Pyrazolyl ] ) .
) F. graminearum 1.94 High Activity
Acetohydrazide (6c)
Fluopyram (Control) F. graminearum 9.37 Moderate

Data Source: Derived from J. Agric. Food Chem. 2021 studies (See Reference 1).

Application 2: Antiviral Agents (Plant Virus Control)

Recent studies indicate that pyrazolyl acetohydrazides, particularly when derivatized into
hydrazones, exhibit significant activity against Tobacco Mosaic Virus (TMV).

Mechanism: The scaffold interferes with the self-assembly of the TMV Coat Protein (CP),
preventing viral replication and systemic movement.

Protocol C: In Vivo Antiviral Assay (Half-Leaf Method)

Target:Nicotiana tabacum L. (cv. Xanthi nn).[4][5]

Procedure:

» Host Preparation: Select tobacco plants at the 56 leaf stage.

e Compound Application:
o Left Leaf Half: Smear with test compound solution (500 pg/mL in 0.1% Tween 80).
o Right Leaf Half: Smear with solvent control.

 Inoculation: After 12 hours, mechanically inoculate whole leaves with TMV sap using
Carborundum (abrasive) to facilitate entry.
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 Incubation: Maintain plants in a growth chamber (25°C, 16h light).
e Scoring: Count local lesion numbers (LLN) after 3—4 days.
Calculation:

Where
is the average lesion count on control halves and
is the count on treated halves.

Mechanism of Action Visualization

The following diagram illustrates the dual pathway where pyrazolyl acetohydrazides impact
fungal energy metabolism and viral assembly.
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Figure 2: Dual Mode of Action: Mitochondrial respiration inhibition in fungi and coat protein
disruption in viruses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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